Adenosine-5'-phosphosulfate

• CAS RN: 485-84-7
• Molecular Formula: C10H14N5O10PS
• Molecular Weight: 427.29 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfo hydrogen phosphate
• InChI: InChI=1S/C10H14N5O10PS/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-26(18,19)25-27(20,21)22/h2-4,6-7,10,16-17H,1H2,(H,18,19)(H2,11,12,13)(H,20,21,22)/t4-,6-,7-,10-/m1/s1
• InChI Key: IRLPACMLTUPBCL-KQYNXXCUSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OS(=O)(=O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OS(=O)(=O)O)O)O)N
• physical_description: Solid
• synonyms: 5'-Phosphosulfate, Adenosine; Adenosine 5' Phosphosulfate; Adenosine 5'-Phosphosulfate; Adenosine Phosphosulfate; Adenylyl Sulfate; Phospho Adenylsulfate; Phospho-Adenylsulfate; Phosphosulfate, Adenosine; Sulfate, Adenylyl

Description

Adenosine phosphosulfate, also known as adenylylsulfate or 5'-phosphosulfate, adenosine, belongs to the class of organic compounds known as purine ribonucleoside monophosphates. These are nucleotides consisting of a purine base linked to a ribose to which one monophosphate group is attached. Adenosine phosphosulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Adenosine phosphosulfate has been found in human prostate and pancreas tissues. Within the cell, adenosine phosphosulfate is primarily located in the cytoplasm. Adenosine phosphosulfate exists in all eukaryotes, ranging from yeast to humans. Adenosine phosphosulfate participates in a number of enzymatic reactions. In particular, Adenosine phosphosulfate can be biosynthesized from sulfate;  which is mediated by the enzyme bifunctional 3'-phosphoadenosine 5'-phosphosulfate synthase 2. Furthermore, Adenosine phosphosulfate can be converted into phosphoadenosine phosphosulfate through its interaction with the enzyme bifunctional 3'-phosphoadenosine 5'-phosphosulfate synthase 2. Furthermore, Adenosine phosphosulfate can be biosynthesized from sulfate;  which is mediated by the enzyme sulfate adenylyltransferase. Finally, Adenosine phosphosulfate can be converted into phosphoadenosine phosphosulfate through its interaction with the enzyme adenylylsulfate kinase. In humans, adenosine phosphosulfate is involved in the sulfate/sulfite metabolism pathway. Adenosine phosphosulfate is also involved in the metabolic disorder called sulfite oxidase deficiency. Outside of the human body, adenosine phosphosulfate can be found in a number of food items such as sago palm, arrowroot, jicama, and ceylon cinnamon. This makes adenosine phosphosulfate a potential biomarker for the consumption of these food products.
5'-adenylyl sulfate is an adenosine 5'-phosphate having a sulfo group attached to one the phosphate OH groups. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is an adenosine 5'-phosphate, an acyl monophosphate and an acyl sulfate. It is a conjugate acid of a 5'-adenylyl sulfate(2-).
5'-Adenylic acid, monoanhydride with sulfuric acid. The initial compound formed by the action of ATP sulfurylase on sulfate ions after sulfate uptake. Synonyms: adenosine sulfatophosphate;  APS.